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Compound of Interest

Compound Name: Bismuth-207

CAS No.: 13982-38-2

Cat. No.: B1239042

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of radioactive isotopes are paramount to ensuring laboratory and environmental

safety. Bismuth-207 (²⁰⁷Bi), a radioisotope with a half-life of 31.55 years, requires stringent

disposal protocols due to its longevity.[1][2][3] This guide provides essential, step-by-step

procedures for the safe and compliant disposal of Bismuth-207 waste.

Immediate Safety and Handling Precautions
Before beginning any procedure that will generate ²⁰⁷Bi waste, it is crucial to adhere to the

following safety measures:

Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses, and

disposable gloves. Change gloves frequently to prevent the spread of contamination.

Designated Work Area: All work with ²⁰⁷Bi should be conducted in a designated area, clearly

marked with radiation warning signs. Cover work surfaces with absorbent, plastic-backed

paper to contain any potential spills.
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Shielding: Bismuth-207 emits both beta particles and gamma rays. Use appropriate

shielding, such as 1 mm of plastic for beta particles and 6 mm of lead for gamma rays, to

minimize exposure.[4] Be mindful of the potential for Bremsstrahlung radiation, which may

necessitate additional shielding.[4]

Monitoring: A Geiger-Müller (GM) survey meter with a pancake probe should be operational

in the work area to monitor for contamination during and after handling.[4] Regular wipe tests

should also be conducted to detect removable contamination.

ALARA Principle: Always adhere to the As Low As Reasonably Achievable (ALARA) principle

to minimize radiation exposure. This can be achieved by minimizing the time spent handling

the isotope, maximizing the distance from the source, and using appropriate shielding.[4]

Quantitative Data for Bismuth-207
The following table summarizes key quantitative data for Bismuth-207, essential for waste

management and safety calculations.

Property Value

Half-Life 31.55 years

Primary Decay Mode Electron Capture

Emissions Beta particles, Gamma rays, X-rays

Beta Energy (Max) 0.806 MeV

Gamma Energy (Avg) 0.822 MeV

Shielding Requirements 1 mm plastic (beta), 6 mm lead (gamma)

Data sourced from various nuclear data sheets and safety guidelines.[1][4]

Step-by-Step Disposal Protocol for Bismuth-207
Waste
Due to its long half-life, Bismuth-207 waste cannot be held for decay-in-storage within the

laboratory. All ²⁰⁷Bi waste must be transferred to your institution's Environmental Health &
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Safety (EHS) department or Radiation Safety Officer (RSO) for proper disposal.

Step 1: Waste Segregation
Proper segregation is the first and most critical step in the disposal process.

Isolate by Isotope: All Bismuth-207 waste must be collected separately from other

radioactive and non-radioactive waste streams.

Segregate by Form: Within the ²⁰⁷Bi waste stream, separate materials based on their

physical form:

Dry Solid Waste: This includes contaminated PPE (gloves, lab coats), absorbent paper,

and other solid materials. Ensure there are no free liquids.

Liquid Waste: Collect all aqueous and organic liquid waste containing ²⁰⁷Bi in designated,

compatible containers. Do not mix radioactive liquid waste with hazardous chemical waste

unless unavoidable, and if so, this "mixed waste" must be clearly identified.

Sharps Waste: Needles, syringes, Pasteur pipettes, and other contaminated sharp objects

must be placed in a designated, puncture-proof sharps container.

Step 2: Waste Containment and Labeling
Use Approved Containers: Your EHS/RSO will provide or approve specific containers for

each type of radioactive waste.

Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Caution, Radioactive Material" and the universal radiation symbol (trefoil).

The isotope: "Bismuth-207" or "²⁰⁷Bi".

The estimated activity and the date.

The chemical composition of any liquid waste.
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The lab's principal investigator and contact information.

Step 3: Waste Storage in the Laboratory
Designated Storage Area: Store all ²⁰⁷Bi waste in a designated and properly shielded area

within the laboratory. This area should be secure and have restricted access.

Secondary Containment: Liquid waste containers must be kept in secondary containment to

prevent spills.

Inventory Management: Maintain a detailed log of all ²⁰⁷Bi waste generated, including the

date, activity, and form.

Step 4: Arranging for Waste Pickup
Contact EHS/RSO: Once a waste container is full, or on a schedule determined by your

institution, contact your EHS department or RSO to arrange for a waste pickup.

Provide Documentation: Be prepared to provide your waste inventory log and any other

required documentation to the EHS/RSO.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the logical workflow for the proper disposal of Bismuth-207
waste, from generation to final disposition.
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Caption: Workflow for the proper disposal of Bismuth-207 waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1239042/docs?utm_src=pdf-body-img#essential-procedures-for-the-safe-disposal-of-bismuth-207
https://www.benchchem.com/product/b1239042/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-bismuth-207
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This structured approach ensures that all Bismuth-207 waste is managed safely, in

compliance with regulatory requirements, and with minimal risk to personnel and the

environment. Always consult your institution's specific Radiation Safety Manual for detailed

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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